2-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 2-nitro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C16H23N3O3/c1-15(2)9-11(10-16(3,4)18-15)17-14(20)12-7-5-6-8-13(12)19(21)22/h5-8,11,18H,9-10H2,1-4H3,(H,17,20)
• InChI Key: VKHUIRKXZBCVSU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC=CC=C2[N+](=O)[O-])C
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

2-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is a useful research compound. Its molecular formula is C16H23N3O3 and its molecular weight is 305.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.17394160 g/mol and the complexity rating of the compound is 426. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with phenolic antioxidants incorporated in polymers .

Mode of Action

It’s suggested that it might react with phenolic antioxidants incorporated in polymers, acting as a heat controller .

Result of Action

It’s suggested that it has a long-term stabilizing effect on light, heat, oxidation, etc, and can improve the dispersibility of fillers and pigments in nylon .

Action Environment

It’s suggested that it should be stored under inert gas (nitrogen or argon) at 2–8 °c .

Biochemical Analysis

Biochemical Properties

It is known that the compound is structurally similar to N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine (DTMPA), which is an important intermediate for producing hindered amine light stabilizers

Cellular Effects

It is known that similar compounds can improve the performance of plastics in strong light environments with low toxicity and excellent synergistic effect

Molecular Mechanism

It is known that similar compounds can react with hydrogen in a micro fixed-bed reactor packed with a 5% Pt/C catalyst to provide DTMPA in 85% isolated yield . The reaction kinetics is investigated to be first order with respect to HMDA concentration and second order with respect to TAA concentration .

Temporal Effects in Laboratory Settings

It is known that similar compounds can be synthesized in a continuous flow system, enabling efficient synthesis of DTMPA in gram-scale, corresponding to an overall productivity of 2.14 g/h after continuously running for over 8 hours successfully .